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Compound of Interest

4-Methoxy-3,5-
Compound Name:
dimethylbenzonitrile

Cat. No.: B116070

Technical Support Center: 4-Methoxy-3,5-
dimethylbenzonitrile

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the handling and storage of 4-Methoxy-3,5-
dimethylbenzonitrile (CAS RN: 152775-45-6).

Frequently Asked Questions (FAQs)
Q1: What is 4-Methoxy-3,5-dimethylbenzonitrile and what are its common applications?

4-Methoxy-3,5-dimethylbenzonitrile is a solid aromatic nitrile compound. Aromatic nitriles are
versatile precursors in organic synthesis, often used in the development of pharmaceuticals,
agrochemicals, and dyes.

Q2: What are the primary hazards associated with 4-Methoxy-3,5-dimethylbenzonitrile?

The primary hazard identified is that it causes serious eye irritation.[1] It is also classified as a
combustible solid.[2] General handling of benzonitrile derivatives requires precautions to avoid
contact with skin and eyes, as well as inhalation.[3][4]

Q3: What are the proper storage conditions for this compound?
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4-Methoxy-3,5-dimethylbenzonitrile should be stored in a tightly sealed container in a dry,
cool, and well-ventilated area at room temperature.[5] It should be protected from light.

Q4: What personal protective equipment (PPE) should be worn when handling this compound?

When handling 4-Methoxy-3,5-dimethylbenzonitrile, it is recommended to wear appropriate
personal protective equipment, including:

* Eye Protection: Safety glasses with side-shields or goggles are essential to prevent eye
contact.[2][3]

» Hand Protection: Chemical-resistant gloves should be worn.[2][4]

» Respiratory Protection: In case of insufficient ventilation or potential for dust formation, a
NIOSH-approved respirator (such as a type N95) is recommended.[2][4]

o Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.[3]

Q5: What materials are incompatible with 4-Methoxy-3,5-dimethylbenzonitrile?

Based on general information for benzonitrile compounds, it should not be stored or handled
with strong oxidizing agents, strong acids, and strong bases.[6][7]

Q6: What are the hazardous decomposition products of this compound?

Upon thermal decomposition, aromatic nitriles may release hazardous gases such as nitrogen
oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO2).[7]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the handling and
storage of 4-Methoxy-3,5-dimethylbenzonitrile.
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Problem

Possible Cause

Recommended Action

The compound has changed

color or appearance.

Exposure to light, air, or

contaminants.

While a slight change in color
may not always indicate
decomposition, it is a sign of
potential impurity. It is
recommended to re-analyze
the material for purity before
use. For future prevention,
ensure the container is tightly
sealed and stored in a dark

location.

Difficulty in dissolving the solid.

The compound is a solid at

room temperature.

Gently warm the solvent to aid
dissolution. Ensure the chosen
solvent is appropriate for the

intended reaction or analysis.

Accidental Spill.

Improper handling or container

failure.

In case of a spill, ensure the
area is well-ventilated. Wear
appropriate PPE, including
respiratory protection. For
small spills, absorb the
material with an inert
substance (e.g., vermiculite,
sand) and place it in a sealed
container for disposal. Avoid

creating dust.

Eye or Skin Contact.

Inadequate personal protective
equipment or accidental

exposure.

Eye Contact: Immediately flush
eyes with plenty of water for at
least 15 minutes, occasionally
lifting the upper and lower
eyelids. Seek immediate
medical attention.[3] Skin
Contact: Remove
contaminated clothing. Wash

the affected area with soap
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and water. If irritation persists,

seek medical attention.

Quantitative Data Summary

Property Value Source
CAS Number 152775-45-6 [21I518119][10]
Molecular Formula C10H11NO [5][10]
Molecular Weight 161.20 g/mol [2][5]
Appearance Solid [2]
Melting Point 49-53 °C [2][8]
Boiling Point 290 °C [8]
Flash Point >110 °C (>230 °F) [2][8]
Density 1.04 g/cm3 [819]
Storage Class 11 - Combustible Solids [2]
Hazard Statements H319: Causes serious eye (115]

irritation

Experimental Protocols

Detailed experimental protocols should be developed and validated by the user based on their
specific application. The information provided here is for guidance on safe handling and
storage.

Visualizations
Troubleshooting Workflow for Handling and Storage
Issues
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Storage Issue Handling Incident

Issue Identified Incident Occurs
(e.g., color change) (e.g., Spill, Contact)
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Caption: Troubleshooting workflow for storage and handling issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylbenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116070#handling-and-storage-guidelines-for-4-
methoxy-3-5-dimethylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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